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Compound of Interest

Compound Name: 2-Hydroxycinnamaldehyde

Cat. No.: B114546 Get Quote

Researchers, scientists, and drug development professionals handling 2-
Hydroxycinnamaldehyde must adhere to strict safety and disposal protocols to ensure a safe

laboratory environment and compliance with regulations. This guide provides essential, step-

by-step procedures for the proper disposal of this compound, minimizing risks and

environmental impact.

Key Safety and Handling Information
2-Hydroxycinnamaldehyde is a compound that requires careful handling due to its potential

hazards. It is known to cause skin and serious eye irritation.[1][2][3] Therefore, appropriate

personal protective equipment (PPE), including gloves and eye protection, should be worn at

all times when working with this chemical.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-
Hydroxycinnamaldehyde.
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Property Value Source

Molecular Formula C₉H₈O₂

Molecular Weight 148.16 g/mol

Appearance
Light yellow to Yellow to

Orange powder/crystal

Melting Point 126 - 132 °C

Purity (HPLC) >98.0%

Storage Temperature

Room temperature (cool, dark

place <15°C recommended) or

-20°C to -80°C for solutions

GHS Hazard Statements

H315: Causes skin irritation,

H319: Causes serious eye

irritation

Experimental Protocols: Proper Disposal
Procedures
The proper disposal of 2-Hydroxycinnamaldehyde, as with any laboratory chemical, is a

critical aspect of laboratory safety and environmental responsibility. The following step-by-step

procedure should be followed.

Step 1: Waste Identification and Segregation

Solid Waste: Collect un-used or contaminated solid 2-Hydroxycinnamaldehyde in a

designated, clearly labeled hazardous waste container.

Liquid Waste: Solutions containing 2-Hydroxycinnamaldehyde should be collected in a

separate, compatible, and clearly labeled liquid hazardous waste container.

Contaminated Materials: Any materials such as gloves, weighing paper, or pipette tips that

come into contact with 2-Hydroxycinnamaldehyde should be considered contaminated and

disposed of in the solid hazardous waste container.
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Step 2: Container Management

Ensure all waste containers are in good condition, compatible with the chemical, and have a

securely fitting lid.

Label all containers clearly with "Hazardous Waste" and the full chemical name: "2-
Hydroxycinnamaldehyde".

Keep waste containers closed except when adding waste.

Step 3: Storage of Waste

Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Secondary containment should be used for liquid waste containers to prevent spills.

Step 4: Disposal

The disposal of 2-Hydroxycinnamaldehyde waste must be handled by a licensed chemical

waste disposal company. Do not dispose of this chemical down the drain or in regular trash.

Follow your institution's specific procedures for arranging a hazardous waste pickup. This

typically involves completing a waste manifest form.

For empty containers, triple rinse with a suitable solvent (e.g., ethanol or acetone). The first

rinseate must be collected and disposed of as hazardous liquid waste. Subsequent rinses

may be managed according to institutional guidelines. Puncture the container to prevent

reuse.

Disposal Workflow
The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Hydroxycinnamaldehyde.
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Waste Characterization
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Caption: Workflow for the proper disposal of 2-Hydroxycinnamaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Hydroxycinnamaldehyde | C9H8O2 | CID 5318169 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 2-Hydroxycinnamaldehyde 3541-42-2 | TCI AMERICA [tcichemicals.com]

3. 2-Hydroxycinnamaldehyde 3541-42-2 | Tokyo Chemical Industry UK Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [Proper Disposal of 2-Hydroxycinnamaldehyde: A Guide
for Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b114546#2-hydroxycinnamaldehyde-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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